molecular formula C17H18O8 B1239187 Islandic acid CAS No. 81827-56-7

Islandic acid

Cat. No.: B1239187
CAS No.: 81827-56-7
M. Wt: 350.3 g/mol
InChI Key: OUBRQRPPZKZTIX-GFCVGDSUSA-N
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Description

Islandic acid is a natural product found in Talaromyces islandicus with data available.

Scientific Research Applications

Antioxidant Activity

  • Antioxidant Properties : A study by Gülçin, Oktay, Küfrevioğlu, and Aslan (2002) demonstrated that aqueous extracts of Cetraria islandica exhibit significant antioxidant activity. The study found that these extracts showed higher antioxidant activity compared to alpha-tocopherol, suggesting that Cetraria islandica is a potential source of natural antioxidants (Gülçin, Oktay, Küfrevioğlu, & Aslan, 2002).

Biochemical Applications

  • Biochemical Analysis : In a study on artificial floating islands, Nakai et al. (2008) identified the release of anti-cyanobacterial compounds from plants suitable for these systems, including phenolic and carboxylic compounds (Nakai et al., 2008).

Isolation and Purification

  • Isolation of Paraconic Acids : González, Schwaiger, and Stuppner (2023) described a two-step isolation protocol for protolichesterinic acid and lichesterinic acid, both paraconic acids found in Cetraria islandica. This protocol involves Sephadex LH20 column chromatography and fast centrifugal partition chromatography, achieving high purity and recovery rates (González, Schwaiger, & Stuppner, 2023).

Environmental Applications

  • Urban Heat Island Effect : Lei (2011) conducted a study evaluating concrete acid corrosion in urban areas due to the urban heat island effect. The research highlighted the impact of temperature on the corrosion coefficient of concrete specimens (Lei, 2011).

Molecular Dynamics

  • Study of Molecular Structures : Horhant et al. (2007) utilized a light-fluorous catch and release approach for the separation of a mixture of three paraconic acids extracted from Cetraria islandica. This method facilitated the isolation of compounds like roccellaric acid (Horhant et al., 2007).

Properties

CAS No.

81827-56-7

Molecular Formula

C17H18O8

Molecular Weight

350.3 g/mol

IUPAC Name

(E)-3-[5-[[(2Z,4E)-hexa-2,4-dienoyl]oxymethyl]-3-(hydroxymethyl)-4-methoxy-6-oxopyran-2-yl]prop-2-enoic acid

InChI

InChI=1S/C17H18O8/c1-3-4-5-6-15(21)24-10-12-16(23-2)11(9-18)13(25-17(12)22)7-8-14(19)20/h3-8,18H,9-10H2,1-2H3,(H,19,20)/b4-3+,6-5-,8-7+

InChI Key

OUBRQRPPZKZTIX-GFCVGDSUSA-N

Isomeric SMILES

C/C=C/C=C\C(=O)OCC1=C(C(=C(OC1=O)/C=C/C(=O)O)CO)OC

SMILES

CC=CC=CC(=O)OCC1=C(C(=C(OC1=O)C=CC(=O)O)CO)OC

Canonical SMILES

CC=CC=CC(=O)OCC1=C(C(=C(OC1=O)C=CC(=O)O)CO)OC

Synonyms

islandic acid

Origin of Product

United States

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